Cas no 79567-43-4 (Benzeneethanamine, a,2-dimethyl-4-(methylamino)-,(S)- (9CI))

• Product Name: Benzeneethanamine, a,2-dimethyl-4-(methylamino)-,(S)- (9CI)
• CAS No: 79567-43-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 571797
• PubChem ID: 133230
• Update Time: 2025-04-19

Benzeneethanamine, a,2-dimethyl-4-(methylamino)-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a,2-dimethyl-4-(methylamino)-,(S)- (9CI)
• Benzeneethanamine, alpha,2-dimethyl-4-(methylamino)-, (S)-
• 4-(2-aminopropyl)-N,3-dimethylaniline
• 4-methylamino-alpha,2-dimethylphenethylamine
• Fla-788
• 79567-43-4
• 4-[(2S)-2-aminopropyl]-N,3-dimethylaniline
• DTXSID901000597
• Fla 788

• Inchi： 1S/C11H18N2/c1-8-6-11(13-3)5-4-10(8)7-9(2)12/h4-6,9,13H,7,12H2,1-3H3/t9-/m0/s1
• InChI Key： ADMXVTGQLULJGR-VIFPVBQESA-N
• SMILES： N[C@@H](C)CC1C=CC(=CC=1C)NC

Computed Properties

• Exact Mass: 178.147
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 2

Experimental Properties

• Density: 0.998
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.567